Benzothiazolinone

• IUPAC Name: 1,3-benzothiazole 1-oxide
• InChI: InChI=1S/C7H5NOS/c9-10-5-8-6-3-1-2-4-7(6)10/h1-5H
• InChI Key: BXQNSPXDWSNUKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CS2=O
• Molecular Formula: C7H5NOS
• Molecular Weight: 151.19 g/mol

Description

Benzothiazolinone is a useful research compound. Its molecular formula is C7H5NOS and its molecular weight is 151.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cancer Research : Benzothiazole-based drug discovery is particularly focused on cancer research. Several compounds have demonstrated selectivity and in vivo efficacy, indicating their potential as therapeutic agents for cancer treatment (Law & Yeong, 2022).

• Modern Drug Discovery : The benzothiazole motif is integral in various natural and pharmaceutical agents. Its structural diversity is beneficial in exploring new bioactive agents, underscoring its importance in modern drug discovery (Prajapat, 2018).

• Biological Properties : Benzothiazole compounds are noted for their wide range of biological properties, including anticancer, antimicrobial, and antidiabetic properties. This versatility makes them valuable in medicinal chemistry (Ali & Siddiqui, 2013).

• Neurodegenerative Diseases and Epilepsy : There's potential for benzothiazoles in treating neurodegenerative diseases and epilepsy. Their applications extend to diagnostics and drug development (Hroch et al., 2015).

• Immunomodulatory Activities : Synthetic benzothiazole analogs have shown promising immunomodulatory activities, which could benefit immune system disorders (Khan et al., 2016).

• Versatile Scaffold in Medicinal Chemistry : The 2(3H)-benzoxazolone heterocycle, a benzothiazole derivative, serves as a "privileged scaffold" in medicinal chemistry with potential therapeutic applications ranging from analgesics to neuroprotectives and anticonvulsants (Poupaert et al., 2005).

• Chemotherapeutics : The development of new benzothiazole-based drugs, particularly for chemotherapy, is an area of active research. 2-arylbenzothiazole, for instance, has shown promise as an antitumor agent (Kamal et al., 2015).

• Antimicrobial and Antifungal Potential : Novel imidazolinone derivatives of benzothiazole have shown significant antimicrobial and anti-fungal potential, suggesting their use in microbial infection prevention and treatment (Gupta et al., 2018).

• Diverse Biological Activities : Benzothiazole-based compounds have been found to exhibit a wide range of medicinal properties including anticancer, anti-inflammatory, antimicrobial, antiviral, antimalarial, and anticonvulsant effects (Tariq et al., 2018).

• Potential in Green Chemistry : Recent advances in green chemistry have led to the synthesis of benzothiazole compounds with potential applications in biochemistry and medicinal chemistry (Gao et al., 2020).